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Compound of Interest

Compound Name: Dihexyl phthalate

Cat. No.: B032758 Get Quote

Di-n-hexyl Phthalate: A Comprehensive
Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the physical and chemical

characteristics of Di-n-hexyl phthalate (DNHP), a commercially important phthalate ester. The

information is curated to support research, scientific, and drug development applications, with a

focus on quantitative data, experimental methodologies, and relevant biological interactions.

Core Physical and Chemical Data
Di-n-hexyl phthalate (CAS No. 84-75-3) is a clear, oily liquid with a slight aromatic odor.[1][2][3]

It is primarily used as a plasticizer to enhance the flexibility and durability of various polymers,

particularly polyvinyl chloride (PVC).[3] The key physical and chemical properties of DNHP are

summarized in the tables below for easy reference and comparison.

Table 1: Physical Properties of Di-n-hexyl Phthalate
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Property Value Reference

Molecular Formula C₂₀H₃₀O₄ [1]

Molecular Weight 334.45 g/mol [4]

Physical State Clear, oily liquid [1][3]

Color Colorless to Almost Colorless [4]

Odor Slightly aromatic [1][2]

Melting Point -58 °C (-72.4 °F) [3][5]

Boiling Point 350 °C (662 °F) at 735 mmHg [5][6]

Density 0.995 g/cm³ at 20 °C (68 °F) [5]

Vapor Density 11.5 (Air = 1) [5]

Vapor Pressure 1.4 x 10⁻⁵ mmHg at 25 °C [1]

Flash Point 177 °C (350 °F) [5]

Water Solubility Insoluble; 0.24 mg/L at 20 °C [2][3][4]

log Kow (Octanol-Water

Partition Coefficient)
6.82 [1]

Table 2: Chemical Identification of Di-n-hexyl Phthalate

Identifier Value Reference

IUPAC Name
dihexyl benzene-1,2-

dicarboxylate
[1]

CAS Number 84-75-3 [1]

PubChem CID 6786 [1]

EC Number 201-559-5 [7]

UNII 42MAH1QFG5 [4]
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Experimental Protocols
Understanding the methodologies used to determine the physical and chemical properties of a

substance is critical for reproducing and verifying data. Below are detailed protocols for key

experiments related to DNHP.

Determination of Melting Point
Methodology: The melting point of Di-n-hexyl phthalate can be determined using a standard

capillary melting point apparatus.

Sample Preparation: A small amount of liquid DNHP is solidified by cooling it below its

melting point (e.g., using a dry ice/acetone bath). The solidified sample is then finely

powdered.

Capillary Loading: The powdered sample is packed into a thin-walled capillary tube to a

height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating and Observation: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per

minute) near the expected melting point.

Melting Point Range: The temperature at which the first drop of liquid appears and the

temperature at which the entire solid has melted are recorded. This range is reported as the

melting point.

Determination of Water Solubility
Methodology: The shake-flask method is a common technique for determining the water

solubility of sparingly soluble substances like DNHP.

Sample Preparation: An excess amount of DNHP is added to a known volume of distilled or

deionized water in a flask.

Equilibration: The flask is sealed and agitated (e.g., on a shaker) in a constant temperature

bath (e.g., 20 °C) for an extended period (typically 24-48 hours) to ensure equilibrium is
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reached.

Phase Separation: The mixture is allowed to stand undisturbed to allow for the separation of

the aqueous and organic phases. Centrifugation can be used to facilitate this separation.

Aqueous Sample Analysis: A sample of the aqueous phase is carefully withdrawn, ensuring

no undissolved DNHP is included.

Quantification: The concentration of DNHP in the aqueous sample is determined using an

appropriate analytical technique, such as gas chromatography-mass spectrometry (GC-MS)

or high-performance liquid chromatography (HPLC). The resulting concentration is reported

as the water solubility.

Biological Interactions and Signaling Pathways
Recent research has indicated that Di-n-hexyl phthalate can interact with biological systems,

including the activation of specific signaling pathways. One such pathway is the Nrf2-mediated

antioxidant response.

Nrf2-Mediated Antioxidant Response
Di-n-hexyl phthalate has been shown to activate the Nuclear factor erythroid 2-related factor 2

(Nrf2)-mediated antioxidant response in human cell lines.[4] This pathway is a critical cellular

defense mechanism against oxidative stress.

Experimental Workflow for Assessing Nrf2 Activation:

Cell Culture and Treatment

Analysis of Nrf2 Pathway Activation

Results and Interpretation

Human Cell Line Culture Treatment with Di-n-hexyl Phthalate Cell Lysis and Protein Extraction

Western Blot for Nrf2 and Downstream Targets (e.g., HO-1, NQO1)

qPCR for Nrf2 and Target Gene Expression

Data Analysis and Quantification Conclusion on Nrf2 Activation
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Click to download full resolution via product page

Caption: Workflow for investigating DNHP's effect on the Nrf2 pathway.

Signaling Pathway:

Under normal conditions, Nrf2 is kept in the cytoplasm by its inhibitor, Keap1, which facilitates

its degradation. Upon exposure to inducers like DNHP, Nrf2 is released from Keap1,

translocates to the nucleus, and binds to the Antioxidant Response Element (ARE). This

binding initiates the transcription of a suite of antioxidant and cytoprotective genes.
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Caption: DNHP-induced activation of the Nrf2 signaling pathway.

Metabolic Pathway
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The metabolism of Di-n-hexyl phthalate in the body primarily involves hydrolysis and

subsequent oxidation.

Phase I Metabolism (Hydrolysis): DNHP is first hydrolyzed by esterases, primarily in the

intestines and liver, to its monoester, mono-n-hexyl phthalate (MNHP), and n-hexanol.[8]

Phase II Metabolism (Oxidation): The n-hexanol can be further oxidized to hexanoic acid,

which can then enter the fatty acid oxidation pathway.[8] The MNHP can also undergo further

oxidative metabolism.

Excretion: The metabolites are typically conjugated (e.g., with glucuronic acid) and excreted

in the urine.
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Caption: Metabolic pathway of Di-n-hexyl phthalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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